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Solubility Profile of Basic Red 51: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of the cationic dye

Basic Red 51 (CAS No. 12270-25-6) in water and other polar solvents. This document is

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other fields where the precise solubility of this compound is critical.

Introduction to Basic Red 51
Basic Red 51 is a synthetic cationic dye belonging to the azo class.[1] It is widely used in the

textile industry for dyeing acrylic fibers and in cosmetic formulations, particularly in semi-

permanent hair dyes.[2] The molecule's cationic nature, conferred by the imidazolium ring, is

key to its affinity for negatively charged substrates.[1] Accurate knowledge of its solubility is

crucial for formulation development, environmental fate assessment, and toxicological studies.

Quantitative Solubility Data
The available quantitative data on the solubility of Basic Red 51 is limited and presents some

inconsistencies regarding its molecular formula. One source reports the aqueous solubility of a

compound identified as Basic Red 51 (CAS 12270-25-6) to be ≥50 g/L at 20°C. However, the

same source lists the molecular formula as C₂₁H₂₃ClN₃O₃.[3] The more widely accepted
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molecular formula for Basic Red 51 with the same CAS number is C₁₃H₁₈ClN₅.[1][2][4][5][6][7]

[8][9][10] This discrepancy should be taken into consideration when utilizing the provided

solubility value.

Qualitative descriptions consistently indicate that Basic Red 51 is soluble in water and other

polar solvents like methanol and ethanol.[11][12] However, without standardized testing, the

precise quantitative solubility in these solvents remains largely undocumented in publicly

available literature. A report from the Scientific Committee on Consumer Safety (SCCS) noted

that the solubility of Basic Red 51 had not been determined by the standardized EC method

A.6.

Table 1: Quantitative Solubility of Basic Red 51

Solvent Temperature (°C) Solubility
Molecular Formula
Cited

Water 20 ≥50 g/L C₂₁H₂₃ClN₃O₃[3]

Experimental Protocols for Solubility Determination
Given the scarcity of validated solubility data for Basic Red 51, this section outlines a detailed

experimental protocol for its determination, based on the OECD Guideline 105 ("Water

Solubility") and the application of UV-Vis spectrophotometry. This methodology is suitable for

colored substances like Basic Red 51.

Principle
The solubility of Basic Red 51 can be determined using the flask method, as described in

OECD Guideline 105.[13][14] This method involves creating a saturated solution of the dye in

the solvent of interest at a constant temperature. The concentration of the dissolved dye in a

filtered aliquot of the saturated solution is then determined using a suitable analytical

technique, such as UV-Vis spectrophotometry.

Materials and Equipment
Basic Red 51 (analytical standard)
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Solvents: Deionized water, Ethanol (analytical grade), Methanol (analytical grade)

Volumetric flasks

Pipettes

Thermostatic shaker or water bath

Centrifuge

Syringe filters (0.45 µm)

UV-Vis spectrophotometer

Cuvettes

Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

Basic Red 51 solubility.
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Figure 1: Experimental workflow for solubility determination.

Detailed Procedure
Step 1: Preparation of Standard Solutions and Calibration Curve

Stock Solution Preparation: Accurately weigh a known mass of Basic Red 51 and dissolve it

in a known volume of the chosen solvent (water, ethanol, or methanol) in a volumetric flask

to prepare a stock solution of a specific concentration.
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Serial Dilutions: Perform a series of dilutions from the stock solution to create a set of

standard solutions with at least five different, known concentrations.

Spectrophotometric Analysis:

Set the UV-Vis spectrophotometer to scan a wavelength range (e.g., 400-700 nm) to

determine the wavelength of maximum absorbance (λmax) for Basic Red 51 in the

specific solvent.

Measure the absorbance of each standard solution at the determined λmax.

Calibration Curve: Plot a graph of absorbance versus concentration for the standard

solutions. Perform a linear regression to obtain the equation of the line (Beer-Lambert Law),

which will be used to determine the concentration of the unknown samples.[15]

Step 2: Preparation of Saturated Solution (Flask Method)

Add an excess amount of Basic Red 51 to a flask containing a known volume of the solvent.

Seal the flask and place it in a thermostatic shaker or water bath set to a constant

temperature (e.g., 20°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The presence of undissolved solid material at the end of this period confirms that

the solution is saturated.

Step 3: Sample Analysis

After the equilibration period, allow the solution to stand undisturbed for a short period to

allow the excess solid to settle.

Carefully withdraw an aliquot of the supernatant.

To remove any suspended particles, either centrifuge the aliquot or filter it through a 0.45 µm

syringe filter.

Dilute the clear, saturated solution with the same solvent to a concentration that falls within

the linear range of the calibration curve.
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Measure the absorbance of the diluted sample at the λmax using the UV-Vis

spectrophotometer.

Step 4: Calculation of Solubility

Use the absorbance of the diluted sample and the equation of the calibration curve to

calculate the concentration of the diluted solution.

Account for the dilution factor to determine the concentration of the original saturated

solution. This concentration represents the solubility of Basic Red 51 in the solvent at the

specified temperature.

Logical Relationships in Solubility Determination
The determination of solubility relies on a series of logical steps and relationships between

different experimental phases. The following diagram outlines this logical flow.
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Figure 2: Logical flow of solubility determination.

Conclusion
While Basic Red 51 is generally considered soluble in water and polar organic solvents, there

is a notable lack of precise, publicly available quantitative solubility data determined according

to standardized methods. The single available quantitative value is associated with a molecular

formula that is inconsistent with the majority of chemical literature for the specified CAS
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number. For researchers and professionals requiring accurate solubility data, it is highly

recommended to perform experimental determination using a robust and validated method,

such as the one outlined in this guide. The provided protocol, based on the OECD 105 flask

method and UV-Vis spectrophotometry, offers a reliable framework for generating such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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